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Compound of Interest

Compound Name: CD235

Cat. No.: B12299716

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. Adherence to proper disposal procedures for biological materials,
such as those containing the protein CD235, also known as Glycophorin A, is a critical
component of laboratory safety and regulatory compliance.[1] Materials containing CD235,
which is primarily expressed on red blood cells and their precursors, should be handled as
potentially infectious biohazardous waste.[2][3] This guide provides essential, step-by-step
information for the safe and effective disposal of CD235-contaminated materials.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to handle all materials with the
appropriate personal protective equipment (PPE). This minimizes the risk of exposure to
potentially infectious agents.

General Hygiene and Safety:
o Always handle materials in accordance with good industrial hygiene and safety practices.[4]

o Wear appropriate PPE, including disposable nitrile gloves, laboratory coats, and eye
protection.[5] For activities with a higher risk of aerosol generation, double-gloving and the
use of a biosafety cabinet (BSC) are recommended.[5]

e Avoid inhalation, ingestion, and contact with skin and eyes.[6]
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» Never pipette by mouth.[2]
o After handling, wash hands thoroughly.

In the event of an accidental spill, absorb the material with an appropriate absorbent and clean
the area.[7] All cleanup materials should be collected and disposed of as biohazardous waste
in accordance with applicable laws.[7]

Quantitative Data for Decontamination

While specific quantitative data for the disposal of CD235 itself is not detailed in safety data
sheets, general guidelines for the decontamination of biological materials should be strictly
followed.
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Step-by-Step Disposal Protocol

The proper disposal of materials contaminated with CD235 involves segregation,
decontamination, and appropriate packaging. This protocol is based on general best practices
for handling biological waste.[9]

Experimental Protocol: Decontamination and Disposal of CD235-Contaminated Waste
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e Segregation of Waste:

o Immediately after use, segregate waste into appropriate categories: sharps waste, liquid
biohazardous waste, and solid biohazardous waste.[9]

e Sharps Waste Disposal:

[¢]

Dispose of all sharps, such as needles, scalpels, and contaminated glass slides, directly
into a designated puncture-resistant sharps container.[10]

[¢]

Do not recap or bend needles.[10]

[e]

Once the sharps container is full to the indicated fill line, securely close and seal the lid.
[11]

[¢]

Place the sealed sharps container into a designated red biohazard tub for collection.[8]

e Liquid Biohazardous Waste Disposal:

o

Collect liquid waste, such as cell culture media, in a leak-proof container.[10]

[¢]

Decontaminate the liquid waste by adding a bleach solution to a final concentration of
1:10.[8]

[¢]

Allow a minimum contact time of 30 minutes for effective decontamination.[8]

[¢]

After decontamination, the liquid may be poured down the drain with copious amounts of
water, in accordance with local regulations.[8]

e Solid Biohazardous Waste Disposal:

o Place all non-sharp solid waste, including gloves, pipette tips, and culture plates, into a red
biohazard bag marked with the international biohazard symbol.[8]

o For materials that require autoclaving, use autoclave-safe biohazard bags.

o Once the bag is full, securely seal it.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.butterfliesnow.com/resources-16/Best-Practices-for-Handling-and-Disposing-of-Biological-Samples-in-Healthcare-Settings
https://www.wastemanaged.co.uk/our-news/laboratory/handle-biohazardous-waste-in-labs/
https://www.wastemanaged.co.uk/our-news/laboratory/handle-biohazardous-waste-in-labs/
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/medical/dispose.html
https://ehs.ucsf.edu/biohazardouswaste
https://www.wastemanaged.co.uk/our-news/laboratory/handle-biohazardous-waste-in-labs/
https://ehs.ucsf.edu/biohazardouswaste
https://ehs.ucsf.edu/biohazardouswaste
https://ehs.ucsf.edu/biohazardouswaste
https://ehs.ucsf.edu/biohazardouswaste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12299716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Place the sealed red bag into a secondary, rigid biohazard container for storage and
pickup.[8]

¢ Final Disposal:

o All biohazardous waste must be disposed of in accordance with federal, state, and local
regulations.[2] This is typically carried out by a licensed biohazardous waste management
company.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of CD235-
contaminated materials.
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Caption: Workflow for the safe disposal of CD235-contaminated materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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